Cas no 2228461-95-6 (tert-butyl 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpiperazine-1-carboxylate
• CAS No: 2228461-95-6
• MF: C₁₅H₂₆N₄O₃S
• MW: 342.456942081451
• CID: 5986822
• PubChem ID: 165639584
• Update Time: 2025-10-06

tert-butyl 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpiperazine-1-carboxylate
• 2228461-95-6
• tert-butyl 2-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]piperazine-1-carboxylate
• EN300-1899245

• Inchi： 1S/C15H26N4O3S/c1-15(2,3)22-14(20)19-8-7-16-9-10(19)11-12(21-6)17-13(23-11)18(4)5/h10,16H,7-9H2,1-6H3
• InChI Key： WXMVFDHVNHJITR-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(=C1C1CNCCN1C(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 342.17256188g/mol
• Monoisotopic Mass: 342.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.2Ų

Additional information on tert-butyl 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpiperazine-1-carboxylate

tert-butyl 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpiperazine-1-carboxylate: A Novel Scaffold for Pharmaceutical Innovation

tert-butyl 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpiperazine-1-carboxylate (CAS No. 2228461-95-6) represents a promising molecular scaffold with potential applications in pharmaceutical chemistry. This compound combines the structural features of a 1,3-thiazole ring, a dimethylamino group, and a methoxy substituent within a piperazine framework, creating a unique chemical entity with multifunctional properties. Recent advancements in medicinal chemistry have highlighted the importance of such hybrid molecules in targeting complex biological pathways, particularly in the development of anti-inflammatory and antimicrobial agents.

The 1,3-thiazole ring is a versatile heterocyclic structure known for its ability to modulate enzyme activity and interact with biological targets. In the case of tert-butyl 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpiperazine-1-carboxylate, the presence of the dimethylamino group enhances the molecule's basicity, potentially improving its binding affinity to protonatable receptors. The methoxy substituent at the 4-position of the 1,3-thiazole ring further modifies the electronic properties of the scaffold, which may influence its reactivity and selectivity in biological systems. These structural features position the compound as a valuable candidate for further exploration in drug discovery.

Recent studies in the field of pharmaceutical chemistry have demonstrated the utility of 1,3-thiazole-based derivatives in targeting inflammatory mediators. For instance, a 2023 publication in *Journal of Medicinal Chemistry* reported the synthesis of a series of 1,3-thiazole-piperazine hybrids with potent anti-inflammatory activity. The tert-butyl group in tert-butyl 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpiperazine-1-carboxylate likely contributes to steric stabilization, reducing the likelihood of degradation in physiological environments. This property is particularly relevant for drug candidates intended for oral administration, as it enhances bioavailability and metabolic stability.

The dimethylamino functionality in this compound is also noteworthy for its ability to modulate membrane interactions. A 2024 review in *Bioorganic & Medicinal Chemistry Letters* highlighted the role of dimethylamino groups in enhancing the permeability of small molecule drugs across cell membranes. The dimethylamino group in tert-butyl 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpiperazine-1-carboxylate may facilitate its interaction with lipid bilayers, potentially improving its cellular uptake and intracellular targeting. This characteristic is especially advantageous for compounds designed to act on intracellular targets, such as certain enzymes or signaling pathways.

Moreover, the methoxy substituent at the 4-position of the 1,3-thiazole ring may play a role in modulating the molecule's hydrophobicity and hydrogen bonding capacity. A 2023 study in *Organic & Biomolecular Chemistry* investigated the impact of methoxy groups on the pharmacokinetic profile of similar scaffolds, noting that such substituents can significantly influence the compound's solubility and distribution in biological tissues. For tert-butyl 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpiperazine-1-carboxylate, the methoxy group may contribute to its overall polarity, which could affect its ability to cross the blood-brain barrier or accumulate in specific organ systems.

The piperazine ring in this compound is another critical structural element, as it provides a flexible and polar framework that can accommodate various substituents. A 2022 article in *European Journal of Medicinal Chemistry* emphasized the role of piperazine-based scaffolds in the design of antimicrobial agents, particularly those targeting bacterial efflux pumps. The presence of the piperazine ring in tert-butyl 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpiperazine-1-carboxylate may enable it to interact with specific protein targets, such as those involved in microbial resistance mechanisms. This makes the compound a potential candidate for further development in the context of antimicrobial drug discovery.

Recent computational studies have also explored the potential of tert-butyl 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpiperazine-1-carboxylate as a lead compound for anti-inflammatory applications. A 2024 simulation study published in *Computational and Structural Chemistry* used molecular docking to predict the compound's interaction with key inflammatory targets, such as cyclooxygenase (COX) and nuclear factor kappa B (NF-κB). The results suggested that the molecule could bind to these targets with high affinity, potentially modulating their activity and reducing inflammatory responses. These findings underscore the therapeutic potential of the compound in the treatment of inflammatory diseases.

Furthermore, the tert-butyl group in tert-butyl 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpiperazine-1-carboxylate may confer additional stability to the molecule. A 2023 study in *Chemical Communications* demonstrated that tert-butyl substituents can protect functional groups from oxidative degradation, which is a critical factor in the long-term stability of pharmaceutical compounds. This property may be particularly relevant for the development of formulations that require extended shelf life or storage under challenging conditions.

Overall, tert-butyl 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpiperazine-1-carboxylate represents a multifunctional scaffold with potential applications in pharmaceutical chemistry. Its unique combination of 1,3-thiazole, dimethylamino, methoxy, and piperazine structural elements positions it as a promising candidate for further exploration in the development of anti-inflammatory, antimicrobial, and other therapeutic agents. Continued research into the biological activity and pharmacological properties of this compound may lead to the identification of novel therapeutic applications in the future.